Cas no 1352516-24-5 (5-Chloro-4-(diethylamino)pyridine-3-sulfonic acid)

5-Chloro-4-(diethylamino)pyridine-3-sulfonic acid is a specialized sulfonic acid derivative featuring a pyridine core substituted with chloro and diethylamino functional groups. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, agrochemicals, or functional materials. The presence of both electron-withdrawing (sulfonic acid, chloro) and electron-donating (diethylamino) groups imparts unique reactivity, making it suitable for selective transformations. Its sulfonic acid moiety enhances solubility in polar solvents, facilitating further derivatization. The compound’s structural features may also contribute to its utility in coordination chemistry or as a ligand precursor. Proper handling and storage are recommended due to its reactive functional groups.
5-Chloro-4-(diethylamino)pyridine-3-sulfonic acid structure
1352516-24-5 structure
Product Name:5-Chloro-4-(diethylamino)pyridine-3-sulfonic acid
CAS No:1352516-24-5
MF:C9H13ClN2O3S
MW:264.729120016098
CID:5693456
PubChem ID:102538814
Update Time:2026-03-11

5-Chloro-4-(diethylamino)pyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-4-diethylamino-pyridine-3-sulfonic acid
    • A927674
    • 5-Chloro-4-(diethylamino)pyridine-3-sulfonic acid
    • 1352516-24-5
    • 5-Chloro-4-(diethylamino)pyridine-3-sulfonicacid
    • Inchi： 1S/C9H13ClN2O3S/c1-3-12(4-2)9-7(10)5-11-6-8(9)16(13,14)15/h5-6H,3-4H2,1-2H3,(H,13,14,15)
    • InChI Key： XTLLKXGZDRMCRF-UHFFFAOYSA-N
    • SMILES： ClC1=CN=CC(=C1N(CC)CC)S(=O)(=O)O

Computed Properties

  • Exact Mass: 264.034
  • Monoisotopic Mass: 264.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9A^2
  • XLogP3: 1.1

5-Chloro-4-(diethylamino)pyridine-3-sulfonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A937781-1g
5-Chloro-4-(diethylamino)pyridine-3-sulfonic acid
 1352516-24-5 97%
1g
 $500.0 2024-04-24

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